Cas no 73100-87-5 (7H-Purine-7-acetaldehyde,2-amino-1,6-dihydro-6-oxo-)

7H-Purine-7-acetaldehyde,2-amino-1,6-dihydro-6-oxo- structure
73100-87-5 structure
Product Name:7H-Purine-7-acetaldehyde,2-amino-1,6-dihydro-6-oxo-
CAS No:73100-87-5
MF:C7H7N5O2
MW:193.162780046463
CID:563571
PubChem ID:135848170
Update Time:2025-04-19

7H-Purine-7-acetaldehyde,2-amino-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

    • 7H-Purine-7-acetaldehyde,2-amino-1,6-dihydro-6-oxo-
    • 2-(2-amino-6-oxo-3H-purin-7-yl)acetaldehyde
    • 7-N-(2-oxoethyl)guanine
    • (2-amino-6-hydroxy-7H-purin-7-yl)acetaldehyde
    • 7H-purine-7-acetaldehyde, 2-amino-6-hydroxy-
    • 7-N-2-Oeg
    • 2-(2-Amino-6-oxo-1H-purin-7(6H)-yl)acetaldehyde
    • 2-Amino-1,6-dihydro-6-oxo-7H-purine-7-acetaldehyde
    • DTXSID20223375
    • 73100-87-5
    • 7H-Purine-7-acetaldehyde, 2-amino-1,6-dihydro-6-oxo-
    • CHEMBL121114
    • SCHEMBL2400412
    • 7-(2-Oxoethyl)guanine
    • 2-(2-amino-6-oxo-6,7-dihydro-1H-purin-7-yl)acetaldehyde
    • Inchi: 1S/C7H7N5O2/c8-7-10-5-4(6(14)11-7)12(1-2-13)3-9-5/h2-3H,1H2,(H3,8,10,11,14)
    • InChI Key: GWIQUBKMOOZLKY-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C(N)N1)N=CN2CC=O

Computed Properties

  • Exact Mass: 193.06011
  • Monoisotopic Mass: 193.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.84
  • Boiling Point: 545.7°C at 760 mmHg
  • Flash Point: 283.8°C
  • Refractive Index: 1.843
  • PSA: 102.37

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